Cas no 1284476-72-7 (methyl 2-(4-phenyl-1H-pyrazol-1-yl)propanoate)

• Product Name: methyl 2-(4-phenyl-1H-pyrazol-1-yl)propanoate
• CAS No: 1284476-72-7
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5558328
• Update Time: 2025-11-04

methyl 2-(4-phenyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, α-methyl-4-phenyl-, methyl ester
• methyl 2-(4-phenyl-1h-pyrazol-1-yl)propanoate
• methyl 2-(4-phenyl-1H-pyrazol-1-yl)propanoate

• Inchi： 1S/C13H14N2O2/c1-10(13(16)17-2)15-9-12(8-14-15)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： RKKOSVPJLHXSNR-UHFFFAOYSA-N
• SMILES： C(N1N=CC(C2C=CC=CC=2)=C1)(C)C(=O)OC

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 365.6±35.0 °C(Predicted)
• pka: 1.25±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 2-(4-phenyl-1H-pyrazol-1-yl)propanoate

Comprehensive Overview of methyl 2-(4-phenyl-1H-pyrazol-1-yl)propanoate (CAS No. 1284476-72-7)

Methyl 2-(4-phenyl-1H-pyrazol-1-yl)propanoate (CAS No. 1284476-72-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a phenylpyrazole moiety, is widely studied for its potential applications in drug discovery and material science. Its unique structure combines a propanoate ester with a 1H-pyrazole ring, making it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for heterocyclic compounds like methyl 2-(4-phenyl-1H-pyrazol-1-yl)propanoate has surged due to their role in developing kinase inhibitors and anti-inflammatory agents. Researchers frequently explore its reactivity in cross-coupling reactions and ester hydrolysis, aligning with trends in green chemistry and sustainable synthesis. The compound’s CAS No. 1284476-72-7 is often searched alongside terms such as "pyrazole derivatives in medicine" or "ester functional group applications", reflecting its interdisciplinary relevance.

From a structural perspective, the methyl 2-(4-phenyl-1H-pyrazol-1-yl)propanoate molecule exhibits notable stability under ambient conditions, which is critical for storage and handling in laboratory settings. Its lipophilic properties enhance bioavailability, a key factor in pharmacokinetic optimization. This characteristic has led to its inclusion in studies targeting central nervous system (CNS) drugs, where blood-brain barrier penetration is essential.

The synthesis of CAS No. 1284476-72-7 typically involves N-alkylation of 4-phenyl-1H-pyrazole with methyl 2-bromopropanoate, a process optimized for high yield and purity. Analytical techniques like HPLC and NMR spectroscopy are employed to confirm its identity, addressing the growing industry emphasis on quality control and regulatory compliance. Such protocols resonate with searches for "analytical validation of synthetic intermediates" or "scale-up strategies for pyrazole compounds".

Beyond pharmaceuticals, methyl 2-(4-phenyl-1H-pyrazol-1-yl)propanoate finds niche applications in material science, particularly in designing photoactive polymers and ligands for catalysis. Its conjugated π-system enables interactions with metal ions, a feature explored in coordination chemistry. These applications align with trending topics like "smart materials for renewable energy" and "molecular design for catalysis".

In conclusion, methyl 2-(4-phenyl-1H-pyrazol-1-yl)propanoate (CAS No. 1284476-72-7) represents a critical building block in modern chemistry. Its multifaceted utility across drug development, material engineering, and synthetic methodology underscores its importance in both academic and industrial research. As interest in tailored heterocycles grows, this compound is poised to remain a focal point for innovation.